Cas no 20579-43-5 (3,4,5-trimethylpyridine)

3,4,5-trimethylpyridine Properties

Names and Identifiers

• 3,4,5-trimethyl-Pyridine
• 3,4,5-trimethylpyridine
• 3,4,5-Collidin
• 3,4,5-collidine
• 3,4,5-Kollidin
• 3,4,5-Trimethyl-pyridin
• EINECS 243-893-4
• DB-082230
• SCHEMBL135026
• 0I63U704A6
• AKOS006309961
• NS00026692
• 3,4,5-Trimethylpyridine
• DTXSID10174584
• Q27236808
• UNII-0I63U704A6
• EN300-136199
• 20579-43-5
• Pyridine, 3,4,5-trimethyl-
• +Expand

• InChIKey： VCMUWBCBVPWJPS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11N/c1-6-4-9-5-7(2)8(6)3/h4-5H,1-3H3
• SMILES： CC1=CN=CC(=C1C)C

Computed Properties

• Exact Mass: 121.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 121.089149355g/mol
• Heavy Atom Count: 9
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• LogP: 2.00680
• PSA: 12.89000

3,4,5-trimethylpyridine Security Information

3,4,5-trimethylpyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%